1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]hexyl}-1H-pyrrol-2-YL)hexan-1-one

• CAS No.: 874948-38-6
• Molecular Formula: C28H36N2O2
• Molecular Weight: 432.6 g/mol
• IUPAC Name: 1-[5-[1-[5-(4-methylbenzoyl)-1H-pyrrol-2-yl]hexyl]-1H-pyrrol-2-yl]hexan-1-one
• InChI: InChI=1S/C28H36N2O2/c1-4-6-8-10-22(23-16-18-25(29-23)27(31)11-9-7-5-2)24-17-19-26(30-24)28(32)21-14-12-20(3)13-15-21/h12-19,22,29-30H,4-11H2,1-3H3
• InChI Key: WRQRHOXNSVJZQY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C1=CC=C(N1)C(=O)CCCCC)C2=CC=C(N2)C(=O)C3=CC=C(C=C3)C

Description

1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]hexyl}-1H-pyrrol-2-YL)hexan-1-one is a complex organic compound characterized by its unique structure, which includes two pyrrole rings and a methylbenzoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]hexyl}-1H-pyrrol-2-YL)hexan-1-one typically involves multi-step organic reactions. The process begins with the preparation of the pyrrole rings, followed by the introduction of the hexyl chain and the methylbenzoyl group. Common reagents used in these reactions include pyrrole, hexyl bromide, and 4-methylbenzoyl chloride. The reactions are usually carried out under controlled conditions, such as specific temperatures and pH levels, to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods allow for the efficient production of the compound with high purity and yield. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]hexyl}-1H-pyrrol-2-YL)hexan-1-one can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like sodium hydroxide (NaOH) or other strong bases can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]hexyl}-1H-pyrrol-2-YL)hexan-1-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound can be used in studies related to cell signaling and molecular interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]hexyl}-1H-pyrrol-2-YL)hexan-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]pentyl}-1H-pyrrol-2-YL)pentan-1-one
• 1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]butyl}-1H-pyrrol-2-YL)butan-1-one

Uniqueness

Compared to similar compounds, 1-(5-{1-[5-(4-Methylbenzoyl)-1H-pyrrol-2-YL]hexyl}-1H-pyrrol-2-YL)hexan-1-one is unique due to its longer hexyl chain, which can influence its chemical properties and interactions. This structural difference may result in distinct biological activities and applications.